N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]adamantane-1-carboxamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-3-ylmethyl)adamantane-1-carboxamide
• InChI: InChI=1S/C20H25NO2/c22-19(20-8-13-5-14(9-20)7-15(6-13)10-20)21-11-16-12-23-18-4-2-1-3-17(16)18/h1-4,13-16H,5-12H2,(H,21,22)
• InChI Key: PJKFBJSNPUEKOE-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NCC4COC5=CC=CC=C45
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

“N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]adamantane-1-carboxamide” is a complex organic compound. It contains a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling, which has fewer side reactions and high yield. A new one-pot synthesis of a benzofuran-fused N-heterocycle can be achieved by AlCl3-mediated C–C followed by a C–O bond between 2,3-dichloropyrazine or a derivative thereof and phenol.

Molecular Structure Analysis

The molecular structure of “N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]adamantane-1-carboxamide” is complex and includes a benzofuran ring. Benzofuran is a heterocyclic compound, and its ring structure is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

The chemical reactions involving benzofuran compounds can be diverse. For instance, a benzofuran ring can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Properties

. This suggests that the compound could potentially be used in the development of new antibacterial agents.

Anti-Oxidative Effects

. This property could make the compound useful in the treatment of diseases caused by oxidative stress.

Anti-Viral Applications

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Immunosuppressive Activity

. This suggests that the compound could potentially be used in the development of new immunosuppressant agents.

Potential Use in Polymer Science

.

Anti-Cancer Agents

. This suggests that the compound could potentially be used in the development of new anticancer agents.

Synthesis of Complex Benzofuran Derivatives

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Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents.